1-methyl-9-(4-methylphenyl)-3-pentyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS RN: 848215-08-7
• Molecular Formula: C21H27N5O2
• Molecular Weight: 381.48
• IUPAC Name: 1-methyl-9-(4-methylphenyl)-3-pentyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H27N5O2/c1-4-5-6-12-26-19(27)17-18(23(3)21(26)28)22-20-24(13-7-14-25(17)20)16-10-8-15(2)9-11-16/h8-11H,4-7,12-14H2,1-3H3
• InChI Key: WXTWEFQWOVAYJB-UHFFFAOYSA-N
• SMILES: CCCCCN1C(=O)C2=C(N=C3N2CCCN3C4=CC=C(C=C4)C)N(C1=O)C
• solubility: not available

Description

Synthesis Analysis

The synthesis of Pyrimido[1,2-a]benzimidazole derivatives involves various methods, including condensation reactions, cyclizations, and modifications of existing heterocyclic scaffolds. Researchers have explored both conventional and novel synthetic routes to access these compounds. Further studies are needed to optimize synthetic protocols and improve yields.

Mechanism of Action

• Antiviral Activity : Certain derivatives exhibit antiviral properties, similar to nucleoside analogs. For instance, Triazavirin, a related compound, has shown efficacy against influenza viruses, tick-borne encephalitis, and even moderate COVID-19 cases.